Cas no 92242-15-4 (1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile)

• Product Name: 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile
• CAS No: 92242-15-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 3031575
• PubChem ID: 13355321
• Update Time: 2025-05-19

1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(羟基(苯基)甲基)环丙基腈
• 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile
• 1-[hydroxy(phenyl)methyl]cyclopropane-1-carbonitrile
• 1-(hydroxy(phenyl)methyl)cyclopropane-1-carbonitrile
• 92242-15-4

• Inchi： 1S/C11H11NO/c12-8-11(6-7-11)10(13)9-4-2-1-3-5-9/h1-5,10,13H,6-7H2
• InChI Key： AHDKKWONEUWJSW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile

Research Brief on 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile (CAS: 92242-15-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile (CAS: 92242-15-4) is a cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining a hydroxyl group, phenyl ring, and nitrile functionality, serves as a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile as a key precursor in the synthesis of novel cyclopropane-containing kinase inhibitors. The researchers utilized the compound's rigid cyclopropane scaffold to design molecules with enhanced target selectivity and improved metabolic stability. Molecular docking studies revealed that derivatives of this compound exhibited strong binding affinities to specific ATP-binding pockets of target kinases, suggesting promising therapeutic potential for cancer treatment.

In the field of asymmetric synthesis, recent advancements have focused on developing efficient catalytic methods for the enantioselective preparation of 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile derivatives. A 2022 Nature Catalysis paper reported a novel organocatalytic approach achieving up to 99% enantiomeric excess, which significantly expands the compound's utility in chiral drug synthesis. This methodological breakthrough enables the production of optically pure intermediates for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

The compound's mechanism of action has been further elucidated through recent structural biology studies. Cryo-EM and X-ray crystallography analyses published in 2023 have provided atomic-level insights into how 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile derivatives interact with biological targets. These structural studies have revealed that the cyclopropane ring induces significant conformational changes in target proteins, offering new opportunities for allosteric modulation of enzyme activity.

From a pharmaceutical development perspective, recent pharmacokinetic studies have investigated the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile derivatives. A 2023 study in Drug Metabolism and Disposition demonstrated that the introduction of specific substituents on the phenyl ring can dramatically improve oral bioavailability while maintaining the compound's metabolic stability. These findings are particularly relevant for the design of next-generation therapeutics with improved dosing regimens.

Emerging applications in chemical biology have expanded the compound's utility beyond traditional drug discovery. Recent work published in ACS Chemical Biology (2024) has demonstrated the use of 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile as a versatile chemical probe for studying cellular processes. The compound's ability to selectively label certain protein families makes it valuable for proteomic studies and target identification in phenotypic screening campaigns.

Looking forward, the unique structural features of 1-(Hydroxy(phenyl)methyl)cyclopropanecarbonitrile continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a scaffold for fragment-based drug discovery. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.